Cas no 2411294-77-2 (N-{1-4-(pyridin-3-yl)phenylethyl}prop-2-enamide)

• Product Name: N-{1-4-(pyridin-3-yl)phenylethyl}prop-2-enamide
• CAS No: 2411294-77-2
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5683029
• PubChem ID: 165795988
• Update Time: 2025-10-29

N-{1-4-(pyridin-3-yl)phenylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1938322882
• N-{1-[4-(pyridin-3-yl)phenyl]ethyl}prop-2-enamide
• EN300-26578700
• 2411294-77-2
• N-{1-4-(pyridin-3-yl)phenylethyl}prop-2-enamide

• Inchi： 1S/C16H16N2O/c1-3-16(19)18-12(2)13-6-8-14(9-7-13)15-5-4-10-17-11-15/h3-12H,1H2,2H3,(H,18,19)
• InChI Key： CQKRUWIUTDIKHQ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)C1C=CC(C2C=NC=CC=2)=CC=1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42Ų

Additional information on N-{1-4-(pyridin-3-yl)phenylethyl}prop-2-enamide

N-{1-[4-(Pyridin-3-yl)phenyl]ethyl}prop-2-enamide: A Comprehensive Overview

N-{1-[4-(Pyridin-3-yl)phenyl]ethyl}prop-2-enamide, also known by its CAS number 2411294-77-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound is characterized by a pyridine ring fused with a phenyl group, which is further connected to an ethyl chain and an amide functional group. This combination of structural elements contributes to its diverse chemical reactivity and biological activity.

The synthesis of N-{1-[4-(pyridin-3-yl)phenyl]ethyl}prop-2-enamide involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and amide formations. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. The molecule's structure allows for various modifications, enabling researchers to explore its potential as a scaffold for novel therapeutic agents.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its interaction with cellular receptors and enzymes. For instance, investigations into its anti-inflammatory properties have shown promising results, suggesting its potential use in treating conditions associated with chronic inflammation. Additionally, research into its anti-tumor activity has revealed that it may inhibit the proliferation of certain cancer cell lines, offering a new avenue for cancer therapy.

The pharmacokinetic profile of N-{1-[4-(pyridin-3-yl)phenyl]ethyl}prop-2-enamide has also been a focal point of recent research. Studies indicate that the compound exhibits moderate bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are crucial for understanding its suitability as an orally administered drug and for designing strategies to enhance its therapeutic efficacy.

In terms of applications, this compound has been explored as a lead molecule in drug design due to its ability to modulate key biological pathways. Its structural versatility allows for the incorporation of various substituents, enabling researchers to fine-tune its pharmacological properties. For example, modifications to the pyridine ring or the amide group have been shown to significantly alter the compound's solubility, stability, and receptor binding affinity.

The environmental impact of N-{1-[4-(pyridin-3-yl)phenyl]ethyl}prop-2-enamide has also been assessed in recent studies. Research indicates that the compound degrades relatively quickly under aerobic conditions, reducing its potential for long-term environmental persistence. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, N-{1-[4-(pyridin-3-yl)phenyl]ethyl}prop-2-enamide (CAS 2411294-77-2) is a multifaceted compound with significant potential in various areas of science and medicine. Its unique structure, coupled with advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers seeking innovative solutions in drug development and beyond.